Cas no 609805-43-8 (Cyclohexanecarboxylic acid, 4-(dimethylamino)-, methyl ester, trans-)

• Product Name: Cyclohexanecarboxylic acid, 4-(dimethylamino)-, methyl ester, trans-
• CAS No: 609805-43-8
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD32662369
• CID: 1624432
• PubChem ID: 23062679
• Update Time: 2025-10-30

Cyclohexanecarboxylic acid, 4-(dimethylamino)-, methyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(dimethylamino)-, methyl ester, trans-
• 609805-43-8
• MFCD32662369
• trans-Methyl 4-(dimethylamino)cyclohexane-1-carboxylate
• SCHEMBL2944175
• SCHEMBL1992054
• SY268957
• methyl 4-(dimethylamino)cyclohexane-1-carboxylate
• SCHEMBL1992056
• methyl trans-4-(dimethylamino)cyclohexanecarboxylate
• E70210

• MDL： MFCD32662369
• Inchi： 1S/C10H19NO2/c1-11(2)9-6-4-8(5-7-9)10(12)13-3/h8-9H,4-7H2,1-3H3
• InChI Key： SPDWTBISSKZSDQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(CC1)N(C)C)=O

Computed Properties

• Exact Mass: 185.14167
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Additional information on Cyclohexanecarboxylic acid, 4-(dimethylamino)-, methyl ester, trans-

Comprehensive Overview of Cyclohexanecarboxylic acid, 4-(dimethylamino)-, methyl ester, trans- (CAS No. 609805-43-8)

Cyclohexanecarboxylic acid, 4-(dimethylamino)-, methyl ester, trans- (CAS No. 609805-43-8) is a specialized organic compound with a unique structural configuration. This trans-cyclohexane derivative is characterized by the presence of a dimethylamino group at the 4-position and a methyl ester functionality, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₉NO₂, and stereochemistry contribute to its distinct physicochemical properties, which are of interest in pharmaceutical and agrochemical research.

The compound's trans-configuration is particularly noteworthy, as it often influences biological activity and stability compared to its cis-isomer. Researchers are increasingly exploring such stereospecific compounds due to their potential in drug design, where spatial arrangement can significantly impact efficacy. Recent trends in green chemistry have also spurred interest in optimizing synthetic routes for CAS No. 609805-43-8 to minimize environmental impact while maintaining high yield and purity.

In analytical applications, Cyclohexanecarboxylic acid, 4-(dimethylamino)-, methyl ester, trans- serves as a reference standard for chromatographic methods. Its UV-active dimethylamino moiety makes it suitable for HPLC and LC-MS analysis, addressing the growing demand for reliable analytical standards in quality control laboratories. The compound's stability under various pH conditions has become a topic of investigation, aligning with current industry focus on compound stability profiling.

The methyl ester group in this molecule offers versatility for further chemical transformations, a feature highly valued in medicinal chemistry for prodrug development. This characteristic has led to its exploration in structure-activity relationship (SAR) studies, particularly in modifying bioavailability parameters. With the pharmaceutical industry's increasing emphasis on chiral building blocks, CAS No. 609805-43-8 presents opportunities for asymmetric synthesis applications.

From a commercial perspective, the global market for fine chemicals like Cyclohexanecarboxylic acid derivatives is expanding, driven by demand from the pharmaceutical intermediates sector. Manufacturers are focusing on scalable production methods that maintain the compound's stereochemical purity, responding to stringent regulatory requirements. The compound's shelf life and storage conditions have become frequent search queries, reflecting end-users' practical concerns.

Recent scientific literature highlights the compound's potential in neurological research, particularly regarding its molecular interactions with certain receptor systems. This aligns with current trends in central nervous system drug discovery, where modified cyclohexane structures are gaining attention. The dimethylamino substituent's role in modulating lipophilicity and blood-brain barrier penetration is an active area of investigation.

Quality specifications for CAS No. 609805-43-8 typically include parameters such as chromatographic purity (>98%), residual solvent content, and confirmation of stereochemical integrity. These specifications cater to the pharmaceutical industry's growing emphasis on quality by design (QbD) principles. Analytical techniques like chiral HPLC and NMR spectroscopy are commonly employed for characterization, addressing researchers' frequent queries about appropriate analytical methods.

Environmental and safety considerations for handling Cyclohexanecarboxylic acid, 4-(dimethylamino)-, methyl ester, trans- follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper laboratory safety measures are recommended, reflecting the broader industry shift toward responsible chemical management. Material Safety Data Sheets (MSDS) provide detailed handling instructions, a document type frequently searched by laboratory personnel.

The compound's structure-activity profile continues to attract attention in computational chemistry circles, where molecular docking studies predict potential biological targets. This intersects with the growing field of in silico drug discovery, where researchers increasingly search for bioisosteric replacements and scaffold modifications. The cyclohexane ring system in this compound offers conformational rigidity that is valuable in such computational approaches.

Looking forward, CAS No. 609805-43-8 represents an interesting case study in the evolving landscape of specialty chemicals. Its applications span from basic research to potential commercial development, with particular relevance to current trends in targeted drug delivery systems. The compound's balanced lipophilicity profile and structural versatility position it as a candidate for further investigation in multiple therapeutic areas, reflecting the pharmaceutical industry's ongoing search for novel chemical entities with optimized properties.